Cas no 33818-15-4 (citicoline sodium)

citicoline sodium Properties

Names and Identifiers

• cytidine 5'-diphosphocholine sodium salt dihydrate
• citicoline sodium
• cytidine 5'-(trihydrogen diphosphate) p'-(2-(trimethylammonio)ethyl) ester inner salt monosodium salt
• Cytidine 5'-Diphosphocholine Sodium Salt
• Citicoline sodium salt
• Citicoline sodium salt hydrate
• Cytidine 5′-diphosphocholine sodium salt dihydrate
• Cytidine 5'-diphosphocholine, Sodium Salt (CDP-choline)
• cytidine5’-diphosphocholinesodiumsaltdihydrate
• CDP-choline-Na
• Cytidine 5‘-diphosphocholine sodium salt hydrate
• Cytidine 5′-diphosphocholine sodium salt
• Cytidine 5'-diphosphocholine sodium
• CDP-coline
• P′-[2-(Trimethylammonio)­ethyl]­ester cytidine 5′-(tri­hydro­gen di­phos­phate) inner salt monosodium
• CDP-choline Sodium Salt
• Cytidine 5'-(trihydrogen diphosphate) P'-[2-(trimethylammonio)ethyl] ester inner salt monosodium salt
• Cytidine diphosphate-choline sodium
• CDP-Choline sodium
• Citicoline sodium
• MLS-0072913.P020
• CerAxon
• Citicoline Sodium,(S)
• YWAFNFGRBBBSPD-OCMLZEEQSA-M
• CAS-33818-15-4
• AKOS015896462
• citicoline
• CITICOLINE SODIUM [USP-RS]
• 33818-15-4
• 7XQ5AKD9YD
• CCG-269776
• Cytidine 5'-(trihydrogen diphosphate), P'-(2-(trimethylammonio)ethyl) ester, inner salt, monosodium salt
• NCGC00183032-01
• DTXCID7025760
• Citicoline sodium 100 microg/mL in Acetonitrile/Water
• Tox21_113440
• CHEMBL1256994
• CITICOLINE SODIUM SALT [MI]
• Cytidine-5'-diphosphocholine sodium salt hydrate
• SCHEMBL667104
• EINECS 251-689-1
• Q27268988
• CDP-choline
• IP-302 SODIUM
• Citicoline sodium (USAN)
• Cytidine 5-diphosphocholine sodium salt
• Opera_ID_98
• Choline hydroxide, 5'-ester with cytidine 5'-(sodium dihydrogen diphosphate), inner salt
• CerAxon (TN)
• MFCD10567436
• CITICOLINE SODIUM [MART.]
• 2-(((((((2R,3S,4R,5R)-5-(4-Amino-2-oxopyrimidin-1(2H)-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methoxy)(hydroxy)phosphoryl)oxy)oxidophosphoryl)oxy)-N,N,N-trimethylethan-1-aminium, sodium salt(1:1)
• D03528
• MFCD00150508
• HMS2230N10
• Cytidine 5'-(trihydrogen diphosphate), mono(2-(trimethylammonio)ethyl) ester, hydroxide, inner salt, monosodium salt
• MLS000028567
• P'-[2-(Trimethylammonio)-ethyl]-ester cytidine 5'-(tri-hydro-gen di-phos-phate) inner salt monosodium
• SMR000058983
• Tox21_111218
• cytidine diphosphate choline
• C3445
• UNII-7XQ5AKD9YD
• DTXSID4048981
• Citicoline sodium [USAN]
• AS-12295
• CDP-cholin
• NS00099502
• CITICOLINE SODIUM [WHO-DD]
• IP 302 sodium
• sodium 2-(trimethylazaniumyl)ethyl ({[(2R,3S,4R,5R)-5-(4-amino-2-oxo-1,2-dihydropyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methyl phosphonato}oxy)phosphonate
• Citicoline Sodium API
• CDP-cholin [German]
• sodium;[[(2R,3S,4R,5R)-5-(4-amino-2-oxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-oxidophosphoryl] 2-(trimethylazaniumyl)ethyl phosphate
• CITICOLINE SODIUM (USP-RS)
• CITICOLINE SODIUM (MART.)
• +Expand

• MDL： MFCD10567436
• InChIKey： YWAFNFGRBBBSPD-MBWJOHGMSA-M
• Inchi： 1S/C14H26N4O11P2.Na/c1-18(2,3)6-7-26-31(25,29-30(22,23)24)27-8-9-11(19)12(20)13(28-9)17-5-4-10(15)16-14(17)21;/h4-5,9,11-13,19-20H,6-8H2,1-3H3,(H3-,15,16,21,22,23,24);/q;+1/p-1/t9-,11-,12-,13-,31?;/m1./s1
• SMILES： O[C@H]1[C@H](N(C=CC(N)=N2)C2=O)O[C@H](COP(OP(OCC[N+](C)(C)C)([O-])=O)(O)=O)[C@H]1O.[Na]
• BRN： 4110040

Computed Properties

• Exact Mass: 510.08900
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 14
• Rotatable Bond Count: 10
• Monoisotopic Mass: 510.089
• Heavy Atom Count: 32
• Complexity: 813
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 216

Experimental Properties

• LogP: -0.14090
• PSA: 238.17000
• Merck: 13,2343
• Water Partition Coefficient: Soluble in water (100 mg/ml).
• Boiling Point: °Cat760mmHg
• Melting Point: 250°C(dec.)(lit.)
• Flash Point: °C
• Solubility: H2O: 100mg/mL
• Color/Form: White solid
• Solubility: water
• λmax: 280(HCl aq.)(lit.)
• Specific Rotation: 12.5° (c=1,in H2O)

citicoline sodium Security Information

• WGK Germany：3
• Safety Instruction： 24/25
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Signal Word：Warning
• FLUKA BRAND F CODES：3-10-21

citicoline sodium Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Other Chemical Reagents